Cas no 1361886-57-8 (3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine)

• Product Name: 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine
• CAS No: 1361886-57-8
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926867
• Update Time: 2025-06-13

3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-13-5-1-3-9(16(13)21)11-7-23-8-12(15(11)20)10-4-2-6-14(19)17(10)22/h1-8H
• InChI Key： HYVLZWWCSGKZJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=CC=C(C=1Cl)Cl)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 7.4
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine

Introduction to 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine (CAS No. 1361886-57-8)

3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1361886-57-8, this compound represents a unique structural motif characterized by its pyridine core substituted with chloro and dichlorophenyl groups. The precise arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure, featuring two dichlorophenyl groups at the 3 and 5 positions of the pyridine ring and a chloro group at the 4 position, contributes to its reactivity and potential applications. This configuration allows for further functionalization, enabling researchers to explore its utility in developing novel therapeutic agents. The presence of multiple chlorine atoms enhances its electrophilicity, making it a suitable candidate for cross-coupling reactions and other synthetic transformations.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine is no exception, as it has been investigated for its potential role in the development of drugs targeting various diseases. Its structural features suggest possible interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chloro and dichlorophenyl groups serve as handles for introducing additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the importance of 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the pyridine core with electron-withdrawing groups like chlorine atoms, researchers can fine-tune the electronic properties of the molecule to enhance its binding affinity to kinase active sites.

The agrochemical sector has also explored the potential of this compound as a precursor for developing novel pesticides. The structural motifs present in 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine are known to exhibit herbicidal and insecticidal properties. By leveraging its synthetic versatility, scientists have been able to create derivatives with improved efficacy and environmental safety profiles.

The synthesis of 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of chlorine atoms at specific positions requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to optimize these processes, making large-scale production more feasible.

In conclusion, 3,5-Bis(2,3-dichlorophenyl)-4-chloropyridine (CAS No. 1361886-57-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic possibilities, making it a valuable building block for developing next-generation therapeutics and crop protection agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in chemical biology and drug discovery.